Cas no 92759-91-6 (Acetic acid, [(1-ethylhexyl)oxy]-)

Acetic acid, [(1-ethylhexyl)oxy]- structure
92759-91-6 structure
Product Name:Acetic acid, [(1-ethylhexyl)oxy]-
CAS No:92759-91-6
MF:C10H20O3
MW:188.264003753662
CID:2815854
Update Time:2023-08-07

Acetic acid, [(1-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(1-ethylhexyl)oxy]-
    • [(Octan-3-yl)oxy]acetic acid
    • Inchi: 1S/C10H20O3/c1-3-5-6-7-9(4-2)13-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
    • InChI Key: BAXORYQRPOAMQI-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C(CC)CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 134
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.